Cas no 868375-52-4 (N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide)

• Product Name: N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide
• CAS No: 868375-52-4
• MF: C₁₆H₁₂F₂N₂OS
• MW: 318.341089248657
• CID: 6465605
• Update Time: 2025-07-02

N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide
• Benzamide, N-(4,6-difluoro-3-methyl-2(3H)-benzothiazolylidene)-2-methyl-

• Inchi： 1S/C16H12F2N2OS/c1-9-5-3-4-6-11(9)15(21)19-16-20(2)14-12(18)7-10(17)8-13(14)22-16/h3-8H,1-2H3
• InChI Key： GEECHDXKHWPLJT-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(F)C=C(F)C=C2S1)(=O)C1=CC=CC=C1C

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 446.6±55.0 °C(Predicted)
• pka: -2.55±0.20(Predicted)

Additional information on N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide

N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide (CAS No. 868375-52-4): A Comprehensive Overview of Its Properties and Applications

The compound N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide (CAS No. 868375-52-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This benzothiazole derivative is characterized by its difluoro and methyl substitutions, which contribute to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceutical intermediates, material science, and agrochemical research.

One of the key reasons for the growing interest in N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide is its structural similarity to other benzothiazole-based compounds, which are known for their bioactivity and versatility. The presence of fluorine atoms in the molecule enhances its stability and bioavailability, making it a promising candidate for further development. Recent studies have explored its potential as a building block in the synthesis of more complex molecules, particularly in the field of medicinal chemistry.

In the context of sustainable chemistry, CAS No. 868375-52-4 has been investigated for its role in green synthesis methodologies. The compound's ability to participate in catalyzed reactions under mild conditions aligns with the global push toward environmentally friendly chemical processes. This aspect is particularly relevant given the increasing demand for eco-friendly alternatives in industrial applications. Researchers are also examining its potential in photovoltaic materials, where its electronic properties could be harnessed for energy storage solutions.

The pharmacological potential of N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide is another area of active exploration. Preliminary studies suggest that its molecular framework may interact with specific biological targets, opening doors for its use in drug discovery. While detailed clinical data are still limited, the compound's structure-activity relationship (SAR) is being meticulously studied to uncover its full potential. This aligns with the broader trend of leveraging computational chemistry and AI-driven drug design to accelerate the development of novel therapeutics.

From a commercial perspective, the demand for CAS No. 868375-52-4 is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are focusing on high-purity synthesis to meet the stringent requirements of research and industrial use. The compound's patent landscape is also being closely monitored, as intellectual property rights play a critical role in its commercialization. For those seeking custom synthesis or bulk quantities, it is essential to partner with reputable sources to ensure quality and consistency.

In summary, N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide (CAS No. 868375-52-4) represents a fascinating area of research with multifaceted applications. Its unique chemical structure, combined with its potential in pharmaceuticals, materials science, and sustainable chemistry, makes it a compound worth watching. As scientific advancements continue to unfold, this molecule may well become a cornerstone in the development of next-generation technologies and therapies.